[(2-Nitrophenyl)methyl](2,2,2-trifluoroethyl)amine

• Molecular Formula: C9H9F3N2O2
• Molecular Weight: 234.17 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[(2-nitrophenyl)methyl]ethanamine
• InChI: InChI=1S/C9H9F3N2O2/c10-9(11,12)6-13-5-7-3-1-2-4-8(7)14(15)16/h1-4,13H,5-6H2
• InChI Key: YVMSPFWYRANZGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC(F)(F)F)[N+](=O)[O-]

Description

(2-Nitrophenyl)methylamine is a fluorinated secondary amine characterized by a 2-nitrophenylmethyl group and a 2,2,2-trifluoroethyl substituent. The compound’s structure combines electron-withdrawing groups (nitro and trifluoromethyl), which influence its electronic properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Nitrophenyl)methylamine typically involves the reaction of 2-nitrobenzyl chloride with 2,2,2-trifluoroethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions to maximize yield and purity, and ensuring compliance with safety and environmental regulations.

Chemical Reactions Analysis

Types of Reactions

(2-Nitrophenyl)methylamine can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reductants like tin(II) chloride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other nucleophiles under appropriate conditions.

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent and reaction conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon, tin(II) chloride.

Substitution: Sodium hydroxide, potassium carbonate.

Oxidation: Potassium permanganate, chromium trioxide.

Major Products Formed

Reduction: (2-Aminophenyl)methylamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: Oxidized derivatives of the original compound.

Scientific Research Applications

(2-Nitrophenyl)methylamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: Used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (2-Nitrophenyl)methylamine depends on its specific application. In biological systems, it may interact with enzymes or receptors, altering their activity. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with five structurally related amines, focusing on substituent effects, physicochemical properties, and reactivity.

Structural Analogues and Substituent Effects

Compound Name	Molecular Formula	Key Substituents	Key Features
(2-Nitrophenyl)methylamine	C₉H₉F₃N₂O₂	2-Nitrophenyl, 2,2,2-trifluoroethyl	Combines nitro (electron-withdrawing) and trifluoroethyl (lipophilic) groups.
Methyl(2,2,2-trifluoroethyl)amine	C₃H₆F₃N	Methyl, 2,2,2-trifluoroethyl	Simpler structure; lacks aromaticity. Lower molecular weight (113.08 g/mol).
(2-Fluoro-2,2-dinitroethyl)methylamine	C₃H₅F₃N₂O₄	Methyl, 2-fluoro-2,2-dinitroethyl	Highly electron-deficient due to nitro and fluorine. Explosive potential.
2-(Thiophen-2-yl)ethylamine	C₈H₁₀F₃NS	Thiophene, 2,2,2-trifluoroethyl	Aromatic sulfur heterocycle enhances π-conjugation. Higher lipophilicity.
N-Methyl-2-(3-trifluoromethylphenyl)ethylamine	C₁₀H₁₁F₃N	3-Trifluoromethylphenyl, methyl	Meta-substituted trifluoromethyl group alters electronic distribution.

Key Observations:

• Electron-Withdrawing Effects: The nitro group in the target compound enhances electrophilicity, similar to the dinitro-substituted analogue . The trifluoroethyl group reduces basicity compared to non-fluorinated amines .
• Aromatic vs. Aliphatic Systems : Thiophene-containing analogues exhibit greater π-conjugation, whereas aliphatic derivatives like methyl(2,2,2-trifluoroethyl)amine prioritize steric and electronic simplicity.

Physicochemical Properties

Property	Target Compound	Methyl(2,2,2-Trifluoroethyl)amine	(2-Fluoro-2,2-Dinitroethyl)methylamine	2-(Thiophen-2-yl)ethylamine
Molecular Weight (g/mol)	~234*	113.08	206.08	209.23
Boiling Point (°C)	N/A	Not reported	32 (0.1 mm Hg)	Not reported
Purity (Commercial)	Discontinued	97%	Synthesized (72% yield)	Supplier-dependent

*Estimated based on molecular formula.

Key Observations:

• Thermal Stability : The dinitro-substituted compound has a low boiling point (32°C at 0.1 mm Hg), indicating volatility and instability, unlike the aromatic target compound.
• Commercial Availability : The target compound’s discontinued status contrasts with the commercial availability of simpler analogues like methyl(2,2,2-trifluoroethyl)amine .

Biological Activity

Structural Characteristics and Potential Activity

The compound (2-Nitrophenyl)methylamine contains both a nitrophenyl group and a trifluoroethyl moiety, which contribute to its reactivity and potential biological effects. These structural elements suggest possible interactions with various biological targets.

Adenylate Cyclase Activity

Research on structurally similar compounds provides insights into the potential biological activity of (2-Nitrophenyl)methylamine. A study on N-2,2,2-trifluoroethyl-2-(3,4-dihydroxyphenyl)ethylamine, which shares the trifluoroethyl group, showed weak stimulation of adenylate cyclase activity in rat striatum at a concentration of 1 x 10^-4 M .

Vascular Effects

The same study investigated the relaxant effects of N-trifluoroethyldopamine analogs on isolated rabbit renal and ear arteries. While these compounds produced relaxant effects, they did not demonstrate selectivity for dopamine receptors . This suggests that (2-Nitrophenyl)methylamine might have similar non-specific vascular effects.

Potential Applications

Given its structural features, (2-Nitrophenyl)methylamine may have applications in various fields:

• Medicinal Chemistry: The compound's unique structure makes it a candidate for further research in drug development.
• Enzyme Inhibition: Similar compounds with trifluoromethyl groups have shown potential in enzyme inhibition studies.
• Agrochemistry: Partially fluorinated organic compounds often find applications in agrochemistry, suggesting potential uses for this compound in that field .

Comparative Analysis

To better understand the potential biological activity of (2-Nitrophenyl)methylamine, we can compare it to structurally similar compounds:

Compound	Structural Similarity	Observed Biological Activity
N-2,2,2-trifluoroethyl-2-(3,4-dihydroxyphenyl)ethylamine	Contains trifluoroethyl group	Weak adenylate cyclase stimulation, non-specific vascular relaxant effects
4-Nitrophenylmethylamine	Contains nitrophenyl group	Antimicrobial activity
1-(Trifluoromethyl)-4-nitroaniline	Contains both nitro and trifluoro groups	Potential anticancer properties